Cas no 825594-88-5 (2-(Piperazin-1-yl)propanoic acid)

2-(Piperazin-1-yl)propanoic acid is a versatile heterocyclic compound featuring a piperazine ring linked to a propanoic acid moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical synthesis, particularly for designing active pharmaceutical ingredients (APIs) and bioactive molecules. The piperazine group enhances binding affinity to biological targets, while the carboxylic acid functionality allows for further derivatization or salt formation. Its balanced polarity contributes to favorable solubility properties, facilitating use in aqueous and organic reaction systems. The compound is commonly employed in medicinal chemistry for developing CNS agents, antimicrobials, and other therapeutics, offering a robust scaffold for structural optimization.

2-(Piperazin-1-yl)propanoic acid structure

825594-88-5 structure

Product Name:2-(Piperazin-1-yl)propanoic acid

CAS No:825594-88-5

MF:C₇H₁₄N₂O₂

MW:158.198261737823

CID:867292

PubChem ID:2737199

Update Time:2025-10-29

2-(Piperazin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Piperazin-1-yl)propanoic acid
- 2-(Piperazin-1-yl)-propionic acid
- RAC 2-(PIPERAZIN-1-YL)-PROPIONIC ACID 2 H2O
- 2-(1-PIPERAZINYL)PROPANOIC ACID
- AKOS004120177
- 2-(PIPERAZIN-1-YL)-PROPANOIC ACID
- AKOS016346716
- EN300-61868
- DTXSID40371908
- SCHEMBL905224
- 2-piperazin-1-ylpropanoic Acid
- 825594-88-5
- MDL： MFCD07365316
- Inchi： 1S/C7H14N2O2/c1-6(7(10)11)9-4-2-8-3-5-9/h6,8H,2-5H2,1H3,(H,10,11)
- InChI Key： ZZRODMZSMBWYDR-UHFFFAOYSA-N
- SMILES： OC(C(C)N1CCNCC1)=O

Computed Properties

Exact Mass: 158.105527694g/mol
Monoisotopic Mass: 158.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.7
Topological Polar Surface Area: 52.6Å²

2-(Piperazin-1-yl)propanoic acid Pricemore >>

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Enamine	EN300-61868-0.05g	2-(piperazin-1-yl)propanoic acid	825594-88-5	95.0%	0.05g	$95.0	2025-03-15
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1682490-1g	2-(Piperazin-1-yl)propanoic acid	825594-88-5	98%	1g	￥1593.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1682490-5g	2-(Piperazin-1-yl)propanoic acid	825594-88-5	98%	5g	￥5433.00	2024-07-28